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Compound of Interest

Compound Name: Magnesium acrylate

Cat. No.: B1198104

Technical Brief: Magnesium Acrylate Monomer

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core information regarding the molecular weight and chemical
properties of magnesium acrylate monomer.

Core Data

Magnesium acrylate is an organometallic compound formed from a central magnesium ion
coordinated by two acrylate anions.[1] It is often used as a cross-linking agent in the production
of polymers and can improve the mechanical properties and water resistance of materials.[2]

Quantitative Data Summary

The fundamental properties of magnesium acrylate monomer are summarized below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1198104?utm_src=pdf-interest
https://www.benchchem.com/product/b1198104?utm_src=pdf-body
https://www.benchchem.com/product/b1198104?utm_src=pdf-body
https://www.smolecule.com/products/s567802
https://www.lookchem.com/casno5698-98-6.html
https://www.benchchem.com/product/b1198104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CeHeMgOa4 [11[3114115]
Molecular Weight 166.41 g/mol [1112][31[4]

Acrylic acid magnesium salt,
Alternate Names ] ] [41[6]
Magnesium diacrylate

CAS Number 5698-98-6 [3][41[5]

White to off-white powder or
Appearance _ , [51[7]
crystalline solid

Logical Relationship Diagram

The following diagram illustrates the chemical composition of magnesium acrylate from its

constituent ions.
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Diagram of Magnesium Acrylate's ionic composition.

Methodologies and Protocols

The determination of a compound's molecular weight is a standard calculation based on its
chemical formula and the atomic weights of its constituent atoms.
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Calculation Protocol:

e Determine the Chemical Formula: The chemical formula for magnesium acrylate is
established as CeHsMgOa.[3][4][5] This indicates the presence of 6 Carbon atoms, 6
Hydrogen atoms, 1 Magnesium atom, and 4 Oxygen atoms.

e Obtain Standard Atomic Weights: The atomic weights from the periodic table are used:

o

Carbon (C): ~12.011 u

[¢]

Hydrogen (H): ~1.008 u

[e]

Magnesium (Mg): ~24.305 u

[e]

Oxygen (O): ~15.999 u

o Calculate Total Molecular Weight: The molecular weight is the sum of the atomic weights of
all atoms in the molecule:

o MW = (6 * 12.011) + (6 * 1.008) + (1 * 24.305) + (4 * 15.999)
o MW = 72.066 + 6.048 + 24.305 + 63.996
o MW = 166.415 g/mol

Note: Signaling pathways are biological processes and are not applicable to the chemical
properties of a simple monomer like magnesium acrylate. The provided diagram illustrates the
logical composition of the molecule rather than a biological pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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